Cas no 760-30-5 (2-sulfanylacetohydrazide)

• Product Name: 2-sulfanylacetohydrazide
• CAS No: 760-30-5
• MF: C₂H₆N₂OS
• MW: 106.146838665009
• CID: 573556
• PubChem ID: 179349
• Update Time: 2025-05-21

2-sulfanylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-mercapto-, hydrazide
• 2-sulfanylacetohydrazide
• Acetic acid, mercapto-, hydrazide
• C2H6N2OS
• UNII-6FP2VC8AYZ
• 2-MERCAPTOACETIC ACID HYDRAZIDE
• EN300-122874
• ACETIC ACID, 2-MERCAPTO-, HYDRAZIDE
• 2-Mercaptoacetohydrazide
• AT27021
• Thioglykolsaurehydrazid
• MFCD18263132
• CHEMBL3890628
• 760-30-5
• AKOS009158711
• 6FP2VC8AYZ
• Mercaptoacetic acid hydrazide
• SCHEMBL329467
• DTXSID60226901

• Inchi： 1S/C2H6N2OS/c3-4-2(5)1-6/h6H,1,3H2,(H,4,5)
• InChI Key： VLERMNIUDRUNQO-UHFFFAOYSA-N
• SMILES： SCC(NN)=O

Computed Properties

• Exact Mass: 106.02018
• Monoisotopic Mass: 106.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 336.5°C at 760 mmHg
• Flash Point: 157.3°C
• Refractive Index: 1.531
• PSA: 55.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides

Additional information on 2-sulfanylacetohydrazide

Recent Advances in the Application of 2-Sulfanylacetohydrazide (CAS: 760-30-5) in Chemical Biology and Pharmaceutical Research

The compound 2-sulfanylacetohydrazide (CAS: 760-30-5) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements involving this compound, focusing on its synthesis, biological activities, and emerging applications in drug discovery and development.

Recent studies have highlighted the unique reactivity of 2-sulfanylacetohydrazide, which serves as a key intermediate in the synthesis of various heterocyclic compounds. Its ability to act as a nucleophile and form stable complexes with transition metals has been exploited in the development of novel catalysts and chelating agents. Furthermore, the presence of both sulfhydryl and hydrazide functional groups enables its participation in diverse chemical reactions, making it a valuable building block in medicinal chemistry.

In the context of pharmaceutical research, 2-sulfanylacetohydrazide has demonstrated promising biological activities, including antimicrobial, antioxidant, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, which exhibited potent inhibitory effects against several bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the potential of 2-sulfanylacetohydrazide as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

Another area of active research involves the application of 2-sulfanylacetohydrazide in the design of enzyme inhibitors. Recent investigations have revealed its ability to interact with the active sites of various enzymes, such as carbonic anhydrase and urease, which are implicated in numerous pathological conditions. For instance, a study published in Bioorganic Chemistry demonstrated that derivatives of 2-sulfanylacetohydrazide could effectively inhibit urease activity, suggesting their potential utility in treating Helicobacter pylori infections and related gastrointestinal disorders.

Beyond its biological applications, 2-sulfanylacetohydrazide has also been explored in materials science and nanotechnology. Researchers have utilized its chelating properties to synthesize metal-organic frameworks (MOFs) and nanoparticles with enhanced stability and functionality. These materials have shown promise in drug delivery systems, imaging, and sensing applications, further expanding the scope of 2-sulfanylacetohydrazide's utility.

In conclusion, the compound 2-sulfanylacetohydrazide (CAS: 760-30-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties, coupled with its diverse biological activities, make it a promising candidate for the development of novel therapeutics and functional materials. Continued research in this area is expected to yield further insights into its potential applications and mechanisms of action, paving the way for innovative solutions to current challenges in medicine and biotechnology.